Electrochemical investigations and determination of antineoplastic agent etoposide at single-use pencil graphite electrode: an eco-friendly and cost effective voltammetric method
Monatshefte für Chemie - Chemical Monthly Pub Date: 2023-06-07 DOI: 10.1007/s00706-023-03079-y
Abstract
Etoposide is an antineoplastic agent obtained from the plant extract and also has anti-cancer properties. In this study, a pencil graphite electrode was used for the first time for the electrochemical properties and quantification of etoposide in the presence of anionic surfactant. For this purpose, square wave and ciyclic voltammetry techniques were used. Etoposide in Britton-Robinson (pH 3.0, containing 5 mM anionic surfactant) medium gave an irreversible oxidation peak at about + 0.732 V. In the suggested voltammetric method, LOQ = 0.521 µM and LOD = 0.156 µM values were obtained in the concentration range of 0.705–6.34 μΜ [Ip (µA) = 0.6621 C (μΜ)–0.5755 (r = 0.983), n = 9)]. The fact that the developed voltammetric method is simple, fast, and sensitive is seen as an important advantage. In addition, the applicability of this proposed voltammetric method to drug and urine samples has proven the selectivity of the method.Graphical abstractRecommended Literature
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Journal Name:Monatshefte für Chemie - Chemical Monthly
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